Cas no 69975-68-4 (Ac-Ala-α-Naphthyl Ester)

Ac-Ala-α-Naphthyl Ester is a synthetic peptide derivative commonly used as a substrate in enzymatic assays, particularly for studying protease activity. The compound features an acetylated alanine residue linked to an α-naphthyl ester group, which releases α-naphthol upon hydrolysis, enabling spectrophotometric detection. Its stability and specificity make it suitable for kinetic studies and high-throughput screening applications. The ester bond’s sensitivity to proteolytic cleavage allows for precise measurement of enzyme kinetics, particularly for serine and cysteine proteases. The product is valued for its consistent purity, solubility in common organic solvents, and reliable performance in biochemical research. Proper storage under anhydrous conditions is recommended to maintain stability.

Ac-Ala-α-Naphthyl Ester structure

Product Name:Ac-Ala-α-Naphthyl Ester

CAS No:69975-68-4

MF:C₁₅H₁₅NO₃

MW:257.284504175186

CID:513557

Update Time:2025-06-07

Ac-Ala-α-Naphthyl Ester Chemical and Physical Properties

Names and Identifiers

- L-Alanine, N-acetyl-,1-naphthalenyl ester
- AC-ALA-ALPHA-NAPHTHYL ESTER
- AC-ALA-α-NAPHTHYL ESTER
- ACETYL-L-ALANINE-1-NAPHTHYLESTER
- Ac-Ala-a-naphthyl ester
- AC-ALA-ONAP(1)
- NAAAPE
- Ac-Ala-α-Naphthyl Ester
- Inchi： 1S/C15H15NO3/c1-10(16-11(2)17)15(18)19-14-9-5-7-12-6-3-4-8-13(12)14/h3-10H,1-2H3,(H,16,17)/t10-/m0/s1
- InChI Key： QLHFGNPCPMZWQU-JTQLQIEISA-N
- SMILES： O(C([C@H](C)NC(C)=O)=O)C1C=CC=C2C=CC=CC2=1

Computed Properties

Exact Mass: 257.10500
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 5

Experimental Properties

PSA: 55.40000
LogP: 2.66070

Ac-Ala-α-Naphthyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A192988-5mg	Ac-Ala-α-Naphthyl Ester	69975-68-4		5mg	$ 70.00	2022-06-08
TRC	A192988-10mg	Ac-Ala-α-Naphthyl Ester	69975-68-4		10mg	$ 95.00	2022-06-08
TRC	A192988-50mg	Ac-Ala-α-Naphthyl Ester	69975-68-4		50mg	$ 340.00	2022-06-08
Chemenu	CM258534-5g	(S)-Naphthalen-1-yl 2-acetamidopropanoate	69975-68-4	97%	5g	$659	2021-06-09
Chemenu	CM258534-5g	(S)-Naphthalen-1-yl 2-acetamidopropanoate	69975-68-4	97%	5g	$659	2024-07-24
SHENG KE LU SI SHENG WU JI SHU	sc-291806-25mg	Acetyl-L-alanine alpha-naphthyl ester,	69975-68-4		25mg	￥677.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-291806A-100mg	Acetyl-L-alanine alpha-naphthyl ester,	69975-68-4		100mg	￥1715.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-291806-25 mg	Acetyl-L-alanine alpha-naphthyl ester,	69975-68-4		25mg	￥677.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-291806A-100 mg	Acetyl-L-alanine alpha-naphthyl ester,	69975-68-4		100MG	￥1,715.00	2023-07-11